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Compound of Interest

Compound Name: Red 9

Cat. No.: B1171698

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is a critical aspect of laboratory operations. This
document provides essential, step-by-step guidance for the proper disposal of Red 9, also
known as Disperse Red 9. Adherence to these procedures is vital for personnel safety and
environmental protection.

Chemical and Physical Properties of Red 9

A summary of the key quantitative data for Disperse Red 9 is presented below. This information
is crucial for a comprehensive understanding of the substance's characteristics to ensure safe
handling and disposal.

Property Value

CAS Number 82-38-2[1][2]
Molecular Formula C15H11NO2[1][2]
Molecular Weight 237.25334 g/mol
Appearance Red powder[1][2]
Melting Point 170 - 172 °CJ[3]

Boiling Point 379.79 °C (estimate)[3]
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Standard Disposal Procedures for Red 9

The recommended method for the disposal of Red 9 is through a licensed professional waste
disposal service.[3] This ensures that the waste is managed in accordance with all applicable
national and local regulations.

For Unused or Surplus Red 9:

o Contact a Licensed Disposal Company: Arrange for the collection and disposal of the
chemical waste.[3][4]

¢ Incineration: A common disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

For Spills and Contaminated Materials:

Avoid Dust Formation: When cleaning up spills, take care to avoid creating dust.[1][3]

» Containment: Sweep or shovel the spilled material into a suitable, closed container for
disposal.[1][3]

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,
safety glasses, and, if necessary, respiratory protection, when handling spills.[1]

» Dispose of Contaminated Items: Any materials, including personal protective equipment, that
have come into contact with Red 9 should be treated as hazardous waste and disposed of
accordingly. Contaminated packaging should be disposed of as the unused product.[3][4]

Experimental Protocols

Currently, there are no standardized experimental protocols for the disposal of Red 9 beyond
the recommended professional disposal methods. Laboratory-specific disposal protocols
should be developed in consultation with the institution's environmental health and safety
(EHS) department and the licensed waste disposal contractor.

Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Red 9 waste in a laboratory setting.

Red 9 Waste Stream
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Caption: Workflow for the proper disposal of Red 9 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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